Cas no 1805539-92-7 (3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde
• CAS No: 1805539-92-7
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4892591
• Update Time: 2025-06-13

3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-6(9)5-4(12(14)15)1-3(2-13)11-7(5)10/h1-2,6H
• InChI Key： GZOQJXORKKMQGH-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(C=O)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde (CAS No. 1805539-92-7)

3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, an iodo substituent, and a nitro group, makes it a valuable intermediate in the synthesis of complex molecules. The compound's CAS number 1805539-92-7 ensures precise identification in scientific literature and regulatory documentation.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde for its potential role in developing novel crop protection agents and pharmaceutical intermediates. The compound's aldehyde functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde involves multi-step organic reactions, including halogenation and nitration processes. Its iodo group is particularly noteworthy, as it facilitates cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven drug discovery platforms. This aligns with the growing trend of using machine learning to predict reaction outcomes and optimize synthetic pathways.

From an industrial perspective, 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods to reduce waste and improve yields, addressing environmental concerns raised by regulatory bodies. This compound's versatility also makes it a candidate for bioconjugation studies, a hot topic in biopharmaceutical research.

Analytical characterization of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde typically involves NMR spectroscopy, mass spectrometry, and HPLC. These techniques are essential for verifying purity and structure, which are critical for reproducibility in academic and industrial settings. The compound's nitro group also lends itself to redox chemistry applications, a subject of interest in battery material research and electrocatalysis.

In conclusion, 3-(Difluoromethyl)-2-iodo-4-nitropyridine-6-carboxaldehyde (CAS No. 1805539-92-7) represents a cutting-edge tool for modern chemical innovation. Its multifaceted reactivity and compatibility with high-throughput synthesis platforms position it as a key player in the development of next-generation bioactive molecules. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in medicinal chemistry and agrochemical design.